Cas no 946313-57-1 (methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946313-57-1
• MF: C₁₃H₁₂ClN₃O₃S
• MW: 325.770680427551
• CID: 6450256
• Update Time: 2025-05-26

methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• JFVWNAVFSPHEST-UHFFFAOYSA-N

• Inchi： 1S/C13H12ClN3O3S/c1-20-13(19)17-12-16-10(7-21-12)6-11(18)15-9-4-2-3-8(14)5-9/h2-5,7H,6H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： JFVWNAVFSPHEST-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC(CC(NC2=CC=CC(Cl)=C2)=O)=CS1

Additional information on methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

The compound methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946313-57-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and biological activity. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This unique structure contributes to its stability and reactivity under various chemical conditions.

Recent studies have highlighted the potential of methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the thiazole ring enhances the compound's ability to interact with biological targets, making it a promising candidate for therapeutic applications. Researchers have also explored its role as a precursor in the synthesis of more complex molecules, leveraging its functional groups for further chemical transformations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include thiazole derivatives and carbamoyl methyl groups, which are strategically introduced to build the final product. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable advancements in the study of methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is its application in bioconjugation chemistry. This involves linking the compound to biomolecules such as proteins or nucleic acids to create bioconjugates with enhanced functionality. For instance, researchers have successfully utilized this compound as a linker in the development of antibody-drug conjugates (ADCs), which are revolutionizing cancer therapy by delivering drugs directly to tumor cells.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional agrochemicals. Its degradation pathways under various environmental conditions have been thoroughly investigated, providing insights into its sustainability and eco-friendliness.

In conclusion, methyl N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946313-57-1) is a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.